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4-Demethyl Daunomycinone 4-Demethyl Daunomycinone
Brand Name: Vulcanchem
CAS No.: 52744-22-6
VCID: VC0027442
InChI: InChI=1S/C20H16O8/c1-7(21)20(28)5-9-13(11(23)6-20)19(27)15-14(17(9)25)16(24)8-3-2-4-10(22)12(8)18(15)26/h2-4,11,22-23,25,27-28H,5-6H2,1H3/t11-,20-/m0/s1
SMILES: CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O)O
Molecular Formula: C₂₀H₁₆O₈
Molecular Weight: 384.3 g/mol

4-Demethyl Daunomycinone

CAS No.: 52744-22-6

Reference Standards

VCID: VC0027442

Molecular Formula: C₂₀H₁₆O₈

Molecular Weight: 384.3 g/mol

4-Demethyl Daunomycinone - 52744-22-6

CAS No. 52744-22-6
Product Name 4-Demethyl Daunomycinone
Molecular Formula C₂₀H₁₆O₈
Molecular Weight 384.3 g/mol
IUPAC Name (7S,9S)-9-acetyl-4,6,7,9,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C20H16O8/c1-7(21)20(28)5-9-13(11(23)6-20)19(27)15-14(17(9)25)16(24)8-3-2-4-10(22)12(8)18(15)26/h2-4,11,22-23,25,27-28H,5-6H2,1H3/t11-,20-/m0/s1
Standard InChIKey XYDJGVROLWFENK-YBTHPKLGSA-N
Isomeric SMILES CC(=O)[C@]1(C[C@@H](C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O)O
SMILES CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O)O
Canonical SMILES CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O)O
Synonyms (8S,10S)-8-Acetyl-7,8,9,10-tetrahydro-1,6,8,10,11-pentahydroxy-5,12-naphthacenedione; (+)-Carminomycinone; 4-Demethoxy-4-hydroxydaunomycinone; 4-O-Demethyldaunomycinone; Carminomycinone;
PubChem Compound 171197
Last Modified Dec 23 2021
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